Cas no 521267-67-4 (3-(2-methyl-1h-imidazol-4-yl)-pyridine)
521267-67-4 structure
Product Name:3-(2-methyl-1h-imidazol-4-yl)-pyridine
CAS No:521267-67-4
MF:C9H9N3
MW:159.187861204147
CID:936415
PubChem ID:16654687
Update Time:2025-04-19
3-(2-methyl-1h-imidazol-4-yl)-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methyl-1h-imidazol-4-yl)-pyridine
- 3-(2-methyl-1H-imidazol-5-yl)pyridine
- 3-(2-methyl-1h-imidazol-4-yl)pyridine
- AG-F-77313
- AGN-PC-013ZT6
- CHEBI:399432
- CHEMBL360779
- CTK4J5451
- SureCN1435835
- DB-303778
- BDBM45887
- SCHEMBL1435835
- 521267-67-4
- US8609708, 62
- cid_16654687
- DTXSID50586501
- MLS-0091922.0001
- SCHEMBL17518797
- CRTCNWBTASZQFC-UHFFFAOYSA-N
- AKOS006289022
-
- Inchi: 1S/C9H9N3/c1-7-11-6-9(12-7)8-3-2-4-10-5-8/h2-6H,1H3,(H,11,12)
- InChI Key: CRTCNWBTASZQFC-UHFFFAOYSA-N
- SMILES: N1C(C)=NC=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 159.08000
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 1.78010
3-(2-methyl-1h-imidazol-4-yl)-pyridine Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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